Cas no 146356-11-8 (6-Amino-5-formylpyridine-3-carbonitrile)

• Product Name: 6-Amino-5-formylpyridine-3-carbonitrile
• CAS No: 146356-11-8
• MF: C₇H₅N₃O
• MW: 147.134100675583
• CID: 105411
• PubChem ID: 45079862
• Update Time: 2025-09-23

6-Amino-5-formylpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,6-amino-5-formyl-
• 3-Pyridinecarbonitrile, 6-amino-5-formyl- (9CI)
• 146356-11-8
• 6-AMINO-5-FORMYLPYRIDINE-3-CARBONITRILE
• MFCD18258614
• SCHEMBL23756878
• starbld0018412
• 3-Pyridinecarbonitrile, 6-amino-5-formyl-
• WS-00865
• 6-Amino-5-formyl-3-pyridinecarbonitrile
• 6-Amino-5-formylnicotinonitrile
• D85885
• DB-414571
• 6-Amino-5-formylpyridine-3-carbonitrile

• Inchi： 1S/C7H5N3O/c8-2-5-1-6(4-11)7(9)10-3-5/h1,3-4H,(H2,9,10)
• InChI Key： FSFQJWOFPHOOKD-UHFFFAOYSA-N
• SMILES： O=CC1=CC(C#N)=CN=C1N

Computed Properties

• Exact Mass: 147.04335
• Monoisotopic Mass: 147.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.8A^2
• XLogP3: 0.2

Experimental Properties

• PSA: 79.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 6-Amino-5-formylpyridine-3-carbonitrile

Recent Advances in the Study of 6-Amino-5-formylpyridine-3-carbonitrile (CAS: 146356-11-8)

6-Amino-5-formylpyridine-3-carbonitrile (CAS: 146356-11-8) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its utility as a versatile building block for the synthesis of novel bioactive molecules, particularly in the context of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential therapeutic applications.

One of the key areas of interest in recent research has been the synthesis and derivatization of 6-Amino-5-formylpyridine-3-carbonitrile. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient one-pot synthesis of this compound using a modified Vilsmeier-Haack reaction, which offers improved yield and scalability compared to traditional methods. The study also explored the compound's reactivity, showing that the formyl and amino groups can be selectively modified to produce a diverse array of derivatives with varying pharmacological properties.

In terms of biological activity, 6-Amino-5-formylpyridine-3-carbonitrile has shown promising results as a scaffold for kinase inhibitors. A recent Nature Communications article (2024) reported that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are implicated in various cancers. The study utilized molecular docking and in vitro assays to identify key structural features that enhance binding affinity and selectivity, paving the way for the development of next-generation CDK inhibitors.

Another notable application of 6-Amino-5-formylpyridine-3-carbonitrile is in the field of antimicrobial research. A 2023 study in Bioorganic & Medicinal Chemistry Letters highlighted its role as a precursor for synthesizing novel antibiotics targeting multidrug-resistant bacterial strains. The researchers synthesized a series of pyridine-based analogs and evaluated their efficacy against Staphylococcus aureus and Escherichia coli, with several compounds demonstrating significant antibacterial activity and low cytotoxicity.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 6-Amino-5-formylpyridine-3-carbonitrile derivatives. A recent review in Expert Opinion on Drug Discovery (2024) emphasized the need for further studies to address issues such as metabolic stability and bioavailability. The review also suggested that combining computational modeling with high-throughput screening could accelerate the identification of clinically viable candidates.

In conclusion, 6-Amino-5-formylpyridine-3-carbonitrile (CAS: 146356-11-8) represents a promising scaffold for the development of novel therapeutics, particularly in oncology and infectious diseases. Ongoing research is expected to uncover additional applications and refine its structural properties to enhance drug-like characteristics. This compound's versatility and potential make it a valuable focus for future investigations in chemical biology and medicinal chemistry.